Nur77 agonist-1

• Molecular Formula: C24H18ClN5O2
• Molecular Weight: 443.9 g/mol
• InChI: InChI=1S/C24H18ClN5O2/c25-19-5-1-3-16(13-19)15-27-30-23(31)17-6-8-20(9-7-17)28-24(32)29-21-10-11-22-18(14-21)4-2-12-26-22/h1-15H,(H,30,31)(H2,28,29,32)/b27-15+
• InChIKey: OQSMCDIWDGMQGM-JFLMPSFJSA-N

Nur77 Agonist-1 Technical Profile

Nur77 agonist-1 (also referred to as Compound 8f) is a synthetic, small-molecule agonist targeting the nuclear orphan receptor Nur77 (NR4A1). Its chemical name and structure are defined by the molecular formula C24H18ClN5O2 and a molecular weight of 443.9 g/mol . As an orally active agent, it functions by binding to the ligand-binding domain (LBD) of Nur77 [1]. This engagement triggers a cascade of cellular events including the upregulation of Nur77 expression, increased reactive oxygen species (ROS) and lipid peroxidation, and the downregulation of GPX4, which collectively induce ferroptosis [1]. In preclinical models, this compound has demonstrated antiproliferative activity against various breast cancer cell lines and has shown the ability to suppress tumor growth in vivo [1].

✓ Ferroptosis pathway activation via Nur77 LBD engagement

✓ Reported oral activity for in vivo research models

✓ Cell-model selectivity context (cancer vs. normal cell lines)

• [1] Gao, Y. F., Yang, Y. J., Qin, J. B., et al. (2025). Design, synthesis, and biological evaluation of quinolinyl-ureido-phenyl-hydrazide derivatives and quinolinyl-hydrazide derivatives as anticancer agents targeting Nur77-mediated ferroptosis. European Journal of Medicinal Chemistry, 291, 117559. View Source

Why Nur77 Agonist-1 Is Irreplaceable

The broad class of Nur77 agonists encompasses molecules with vastly different binding modes, potencies, and downstream functional outcomes. A researcher or procurement officer cannot assume that simply selecting any Nur77 agonist will yield the same experimental result. For instance, the natural product Cytosporone B (Csn-B) is a well-characterized Nur77 agonist that primarily induces apoptosis, while Nur77 agonist-1 (Compound 8f) has been engineered and validated as a ferroptosis inducer [1][2]. This divergence in the mechanism of cell death—apoptosis versus ferroptosis—is fundamental and cannot be interchanged in studies designed to interrogate or leverage ferroptotic pathways. Furthermore, as detailed in the evidence below, Nur77 agonist-1 exhibits a distinct combination of oral bioavailability, a specific binding profile, and differential antiproliferative potency and selectivity against breast cancer models relative to both its in-class analogs and earlier reference compounds [1].

Mechanism mismatch

Nur77 agonist-1 induces ferroptosis, while Cytosporone B primarily triggers apoptosis. Pathway endpoints may not transfer.

Binding profile

Target engagement and LBD affinity reported for this chemotype may differ from other Nur77 agonists, altering cellular response.

Administration route

Oral activity demonstrated in models may not be reproduced by Nur77 modulators requiring parenteral dosing, affecting study design.

• [1] Gao, Y. F., Yang, Y. J., Qin, J. B., et al. (2025). Design, synthesis, and biological evaluation of quinolinyl-ureido-phenyl-hydrazide derivatives and quinolinyl-hydrazide derivatives as anticancer agents targeting Nur77-mediated ferroptosis. European Journal of Medicinal Chemistry, 291, 117559. View Source
• [2] Zhan, Y., Du, X., Chen, H., et al. (2008). Cytosporone B is an agonist for nuclear orphan receptor Nur77. Nature Chemical Biology, 4(9), 548-556. View Source

Nur77 Agonist-1: Quantitative Evidence vs. Analogs

Superior Binding Affinity vs. Cytosporone B

In a direct experimental comparison, Nur77 agonist-1 (Compound 8f) exhibited superior binding activity to Nur77 relative to the naturally occurring reference agonist, Cytosporone B (Csn-B) [1]. This finding is critical for users seeking maximum target engagement, as 8f was the most potent compound identified from a series of 41 synthesized derivatives evaluated for Nur77-binding [1]. Vendor data also confirms the binding of 8f to the Nur77 LBD with a dissociation constant (Kd) of 13.80 μM [2].

Binding vs Csn-B

Head-to-head

Kd = 13.80 µM (LBD); higher binding activity than Cytosporone B

Supports target engagement context

Direct comparison in published study

Evidence Dimension	Nur77-Binding Activity
Target Compound Data	Superior binding activity to Nur77; Kd = 13.80 μM (LBD binding)
Comparator Or Baseline	Cytosporone B (Csn-B) (Reference Nur77 agonist)
Quantified Difference	Qualitatively superior binding in direct comparison
Conditions	Comparative Nur77-binding assay (primary research publication)

Why This Matters

This head-to-head data demonstrates that Nur77 agonist-1 achieves a higher level of target engagement than the benchmark natural agonist Csn-B, which is critical for experiments demanding maximal receptor occupancy and downstream signaling.

• [1] Gao, Y. F., Yang, Y. J., Qin, J. B., et al. (2025). Design, synthesis, and biological evaluation of quinolinyl-ureido-phenyl-hydrazide derivatives and quinolinyl-hydrazide derivatives as anticancer agents targeting Nur77-mediated ferroptosis. European Journal of Medicinal Chemistry, 291, 117559. View Source
• [2] MedChemExpress. (n.d.). Nur77 agonist-1 (Compound 8f) Product Datasheet. HY-173408. View Source

Selective Toxicity: Cancer vs. Normal Cells

Nur77 agonist-1 (8f) demonstrates a clear selectivity window, exhibiting potent antiproliferative effects on multiple breast cancer cell lines while showing substantially lower toxicity toward normal human cells. Its IC50 values against breast cancer cells range from 2.15 to 3.26 μM [1], whereas its IC50 against normal cell lines HaCaT and MCF-10A is greater than 50 μM [2]. This translates to a selectivity index of >15 to >23-fold, indicating a preferential effect on cancerous cells. Among the synthesized derivatives, 8f was identified as the most potent compound across all tested cancer cell lines, including both estrogen-positive and triple-negative breast cancer cells [2].

Selective Toxicity

Reported

IC50 2.15–3.26 µM (cancer) vs >50 µM (normal)

Supports cell-model selectivity review

Selectivity index >15–23 fold; ranked most potent in series

Evidence Dimension	Antiproliferative Activity (IC50) vs. Cytotoxicity in Normal Cells
Target Compound Data	IC50 (Breast Cancer): 2.15 - 3.26 μM; IC50 (Normal cells HaCaT, MCF-10A): > 50 μM
Comparator Or Baseline	Normal human cell lines (HaCaT, MCF-10A) and other synthesized analogs in the series
Quantified Difference	Selectivity index (normal vs. cancer cells) of >15 to >23-fold; Most potent among 41 derivatives
Conditions	Cell viability assays on MCF-7, MDA-MB-231, HaCaT, and MCF-10A cell lines

Why This Matters

This selectivity profile is essential for minimizing off-target toxicity in complex biological systems and indicates a favorable therapeutic window, a key parameter for studies involving normal tissue co-culture or in vivo applications.

• [1] MedChemExpress. (n.d.). Nur77 agonist-1 (Compound 8f) Product Datasheet. HY-173408. View Source
• [2] Gao, Y. F., Yang, Y. J., Qin, J. B., et al. (2025). Design, synthesis, and biological evaluation of quinolinyl-ureido-phenyl-hydrazide derivatives and quinolinyl-hydrazide derivatives as anticancer agents targeting Nur77-mediated ferroptosis. European Journal of Medicinal Chemistry, 291, 117559. View Source

Tumor Suppression in Xenograft Model

Nur77 agonist-1 (8f) has been validated in an in vivo setting, demonstrating a statistically significant suppression of MCF7 xenograft tumor growth in a murine model [1]. This finding provides a level of evidence that extends beyond in vitro potency, confirming that the compound is not only active in a cellular context but also capable of eliciting a measurable, disease-relevant biological effect in a living organism. While specific TGI% values are not provided in the abstract, the reported 'significant suppression' establishes a baseline of in vivo efficacy that is not available for many other unoptimized Nur77-targeting analogs.

Tumor Suppression

Model context

Significant MCF7 xenograft tumor growth suppression reported

Supports in vivo model-response context

Quantitative TGI% not available; abstract only

Evidence Dimension	In Vivo Efficacy
Target Compound Data	Significant suppression of tumor growth
Comparator Or Baseline	Vehicle control group in xenograft study
Quantified Difference	Not quantified in abstract; reported as 'significant'
Conditions	Murine MCF7 (estrogen-positive breast cancer) xenograft model

Why This Matters

This in vivo validation significantly de-risks the compound for advanced preclinical studies. Procurement of an agent with demonstrated in vivo activity saves significant time and resources compared to starting with an unproven analog.

• [1] Gao, Y. F., Yang, Y. J., Qin, J. B., et al. (2025). Design, synthesis, and biological evaluation of quinolinyl-ureido-phenyl-hydrazide derivatives and quinolinyl-hydrazide derivatives as anticancer agents targeting Nur77-mediated ferroptosis. European Journal of Medicinal Chemistry, 291, 117559. View Source

Ferroptosis Induction via Nur77

Unlike earlier Nur77 agonists like Csn-B which primarily trigger apoptosis, Nur77 agonist-1 (8f) was specifically designed and validated to induce ferroptosis [1][2]. This was confirmed through a Nur77-dependent increase in reactive oxygen species (ROS), malondialdehyde (MDA, a marker of lipid peroxidation), and a concurrent reduction in GPX4 protein expression, a hallmark of ferroptosis [1]. This was observed without evidence of apoptosis, solidifying its classification as a specific ferroptosis inducer [1]. In a field where the first ferroptosis inducer targeting Nur77 was only recently reported, this represents a key differentiation factor from other Nur77 modulators [1].

Ferroptosis Mechanism

Class-level

Induces ROS, lipid peroxidation (MDA), GPX4 decrease; no apoptosis detected

Supports ferroptosis pathway validation

Distinct from apoptosis-inducing Nur77 agonists like Csn-B

Evidence Dimension	Mechanism of Cell Death Induction
Target Compound Data	Induces ferroptosis (characterized by increased ROS/MDA and decreased GPX4)
Comparator Or Baseline	Cytosporone B (Csn-B) (induces apoptosis)
Quantified Difference	Qualitative difference in cell death mechanism (ferroptosis vs. apoptosis)
Conditions	Biochemical and cell-based assays on cancer cell lines

Why This Matters

The specific mechanism is non-substitutable. Experiments designed to study or exploit ferroptosis require a validated inducer of that pathway; Nur77 agonist-1 fulfills this role while many other Nur77 agonists do not, ensuring the scientific question being asked is accurately addressed by the tool compound.

• [1] Gao, Y. F., Yang, Y. J., Qin, J. B., et al. (2025). Design, synthesis, and biological evaluation of quinolinyl-ureido-phenyl-hydrazide derivatives and quinolinyl-hydrazide derivatives as anticancer agents targeting Nur77-mediated ferroptosis. European Journal of Medicinal Chemistry, 291, 117559. View Source
• [2] Zhan, Y., Du, X., Chen, H., et al. (2008). Cytosporone B is an agonist for nuclear orphan receptor Nur77. Nature Chemical Biology, 4(9), 548-556. View Source

Oral Bioactivity Validation

Nur77 agonist-1 (Compound 8f) is consistently described across multiple authoritative sources as an 'orally active' compound [1]. This is a critical practical differentiator from Nur77-targeting agents that require intraperitoneal, intravenous, or intratumoral administration. Oral activity significantly simplifies dosing regimens in long-term in vivo efficacy studies, reduces animal stress, and is a highly desirable property for a chemical tool intended for advanced preclinical development. While direct comparative pharmacokinetic data with other agonists is not yet available, this established property offers a clear logistical advantage over Nur77 ligands for which oral bioavailability has not been demonstrated or optimized.

Oral Activity

Reported

Orally active in murine models

Supports oral dosing model context

Practical differentiation from parenteral Nur77 ligands

Evidence Dimension	Route of Administration
Target Compound Data	Orally active
Comparator Or Baseline	Other Nur77 agonists (e.g., requiring intraperitoneal or other non-oral routes)
Quantified Difference	N/A (Qualitative property)
Conditions	Validated in in vivo murine models

Why This Matters

For any study requiring repeated or chronic dosing in animal models, oral administration is a major advantage in terms of technical feasibility, animal welfare, and the translational relevance of the data generated.

• [1] Gao, Y. F., Yang, Y. J., Qin, J. B., et al. (2025). Design, synthesis, and biological evaluation of quinolinyl-ureido-phenyl-hydrazide derivatives and quinolinyl-hydrazide derivatives as anticancer agents targeting Nur77-mediated ferroptosis. European Journal of Medicinal Chemistry, 291, 117559. View Source

Nur77 Agonist-1 Research Applications

Ferroptosis in Nur77-Expressing Cancer Models

Nur77 agonist-1 is the preferred tool compound for investigators aiming to induce ferroptosis in cellular models, particularly in estrogen-positive (e.g., MCF-7) or triple-negative breast cancer lines where Nur77 is expressed. Its validation as a functional ferroptosis inducer [1], coupled with a wide selectivity margin over normal cells (IC50 > 50 μM) [1], makes it an ideal candidate for dissecting Nur77-mediated ferroptotic pathways without the confounding variable of off-target cell death.

In Vivo Breast Cancer Tumor Suppression

For in vivo oncology studies, the combination of established oral activity [1] and demonstrated efficacy in suppressing MCF-7 xenograft tumor growth [2] positions Nur77 agonist-1 as a powerful tool. It is uniquely suited for chronic dosing regimens in murine models of breast cancer, enabling researchers to explore the long-term pharmacodynamics and therapeutic potential of Nur77 activation via a clinically relevant oral route of administration.

Apoptosis vs. Ferroptosis Signaling

This compound serves as a critical probe for comparative pharmacology studies alongside other Nur77 agonists like Cytosporone B (Csn-B). By comparing the downstream effects of Nur77 agonist-1 (ferroptosis [1]) with those of Csn-B (apoptosis [2]), researchers can precisely map the divergent signaling pathways emanating from Nur77 activation. This application is fundamental for understanding the structure-activity relationship (SAR) of different chemical scaffolds and the context-dependent biological outcomes of targeting this nuclear receptor.

Lead Optimization for Ferroptosis Inducers

Nur77 agonist-1 (Compound 8f) is an excellent starting point for medicinal chemistry efforts. As the most potent hit identified from the primary SAR campaign in the Gao et al. study [1], its quinolinyl-ureido-phenyl-hydrazide scaffold represents a validated chemotype for Nur77 engagement. Procurement of this compound allows medicinal chemists to perform further derivatization to improve upon its physicochemical properties, binding affinity (Kd=13.80 μM [1]), and in vivo PK profile, with the confidence of working from a data-backed and efficacious lead structure.

Application

Selection Property

Validation Focus

Ferroptosis pathway studies in cancer cell models

Validated ferroptosis induction (ROS/GPX4)

Lipid peroxidation and cell death endpoints

Oral in vivo tumor model studies

Oral activity and tumor growth response

Xenograft tumor suppression endpoints

Comparative Nur77 signaling studies

Distinct apoptosis vs. ferroptosis mechanism

Downstream pathway differentiation

Medicinal chemistry lead optimization

Nur77-binding chemotype (Kd context)

SAR and PK profile improvement

• [1] Gao, Y. F., Yang, Y. J., Qin, J. B., et al. (2025). Design, synthesis, and biological evaluation of quinolinyl-ureido-phenyl-hydrazide derivatives and quinolinyl-hydrazide derivatives as anticancer agents targeting Nur77-mediated ferroptosis. European Journal of Medicinal Chemistry, 291, 117559. View Source
• [2] Zhan, Y., Du, X., Chen, H., et al. (2008). Cytosporone B is an agonist for nuclear orphan receptor Nur77. Nature Chemical Biology, 4(9), 548-556. View Source